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Compound of Interest

Compound Name:
1-(4-Bromobutyl)-4-

methylbenzene

Cat. No.: B3318469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Bromobutyl)-4-
methylbenzene, a bifunctional organic compound with potential applications in synthetic

chemistry and drug discovery. Due to the limited availability of data for this specific molecule,

this guide presents its confirmed identity and proposes synthetic methodologies based on

established chemical principles and analogous compounds.

IUPAC Name and Structure
The nomenclature and structural representation of 1-(4-Bromobutyl)-4-methylbenzene are

fundamental to its identity in chemical literature and databases.

IUPAC Name: 1-(4-Bromobutyl)-4-methylbenzene

Synonyms: p-(4-Bromobutyl)toluene, 4-(p-Tolyl)butyl bromide

Chemical Structure: The molecule consists of a toluene core where the benzene ring is

substituted with a methyl group and a 4-bromobutyl group at the para (1,4) positions.
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Caption: Chemical structure of 1-(4-Bromobutyl)-4-methylbenzene.

Physicochemical Properties
A summary of the key physicochemical properties is provided below. It should be noted that

while the molecular formula and weight are exact, other properties may be estimated due to a

lack of specific experimental data for this compound.

Property Value

Molecular Formula C₁₁H₁₅Br

Molecular Weight 227.14 g/mol

Appearance Expected to be a colorless to pale yellow liquid

Solubility
Expected to be insoluble in water, soluble in

common organic solvents

Boiling Point Not determined

Melting Point Not determined

Density Not determined

Synthesis of 1-(4-Bromobutyl)-4-methylbenzene
While a specific protocol for the synthesis of 1-(4-Bromobutyl)-4-methylbenzene is not readily

available in the literature, a plausible and efficient method can be adapted from the synthesis of

structurally similar compounds, such as (4-bromobutyl)benzene.[1] The proposed synthesis

involves the bromination of the corresponding alcohol, 4-(4-methylphenyl)butanol, using

phosphorus tribromide (PBr₃).
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This protocol is an adaptation of the synthesis of (4-bromobutyl)benzene.[1]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 4-(4-methylphenyl)butanol in a suitable

anhydrous solvent like diethyl ether or dichloromethane. Cool the flask in an ice bath to 0 °C.

Addition of Brominating Agent: Slowly add phosphorus tribromide (PBr₃) (approximately 0.33

to 0.5 equivalents) dropwise to the cooled solution while stirring. Maintain the temperature at

0 °C during the addition to control the exothermic reaction.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Continue stirring for a specified period (e.g., 2-4

hours) or until TLC analysis indicates the complete consumption of the starting alcohol. The

reaction can be gently heated (e.g., to 40-50 °C) to ensure completion if necessary.

Workup: Carefully quench the reaction by slowly adding ice-cold water. Transfer the mixture

to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl

ether or ethyl acetate).

Purification: Combine the organic layers and wash sequentially with a saturated aqueous

solution of sodium bicarbonate (to neutralize any remaining acid) and brine. Dry the organic

layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄), filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Final Purification: The resulting crude product can be further purified by column

chromatography on silica gel, eluting with a non-polar solvent system (e.g., a hexane/ethyl

acetate gradient), to yield pure 1-(4-Bromobutyl)-4-methylbenzene.
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Caption: Proposed workflow for the synthesis of 1-(4-Bromobutyl)-4-methylbenzene.
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Applications in Research and Drug Development
1-(4-Bromobutyl)-4-methylbenzene serves as a valuable bifunctional building block in organic

synthesis. The presence of a reactive alkyl bromide and a modifiable aromatic ring allows for its

incorporation into more complex molecular architectures.

Synthetic Intermediate: The primary utility of this compound is as an intermediate. The 4-

bromobutyl chain can undergo nucleophilic substitution reactions (Sₙ2) with a wide range of

nucleophiles, including amines, thiols, and carbanions, to introduce the 4-(p-tolyl)butyl

moiety.

Drug Discovery: In drug discovery, such building blocks are crucial for creating libraries of

compounds for screening. The p-tolyl group is a common feature in many biologically active

molecules, and the butyl linker provides conformational flexibility. This compound could be

used to synthesize analogs of existing drugs or to develop new chemical entities targeting

various biological pathways. For instance, it could be used to tether the p-tolyl group to a

pharmacophore to probe binding interactions within a protein's active site.
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Caption: Role of 1-(4-Bromobutyl)-4-methylbenzene as a synthetic intermediate.

Conclusion
1-(4-Bromobutyl)-4-methylbenzene is a versatile, though not widely documented, chemical

building block. Its structure allows for straightforward functionalization, making it a potentially

useful tool for chemists in both academic research and the pharmaceutical industry. The
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synthetic protocol outlined in this guide provides a reliable method for its preparation, opening

the door for its use in the synthesis of novel organic compounds and potential drug candidates.

Further research into the specific properties and reactions of this compound would be

beneficial to fully exploit its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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